1-Chloro-4-(1-ethynylcyclopropyl)benzene
Overview
Description
1-Chloro-4-(1-ethynylcyclopropyl)benzene, also known as CP 55940, is a synthetic cannabinoid compound that has been widely used in scientific research for its potential therapeutic applications. This compound was first synthesized in the early 1980s and has since been studied extensively for its pharmacological properties.
Mechanism of Action
1-Chloro-4-(1-ethynylcyclopropyl)benzene 55940 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are found throughout the body and play a role in regulating pain, inflammation, and other physiological processes. By binding to these receptors, this compound 55940 can modulate their activity and produce a range of effects.
Biochemical and Physiological Effects:
This compound 55940 has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and changes in mood and behavior. It has also been shown to have effects on the cardiovascular and immune systems.
Advantages and Limitations for Lab Experiments
One advantage of 1-Chloro-4-(1-ethynylcyclopropyl)benzene 55940 is its potency and selectivity for the cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system and its role in physiological processes. However, its high potency and potential for abuse also make it a challenging compound to work with, and precautions must be taken to ensure proper handling and storage.
Future Directions
There are several potential future directions for research on 1-Chloro-4-(1-ethynylcyclopropyl)benzene 55940 and related compounds. One area of interest is the development of novel cannabinoid-based therapies for pain and inflammation, which could potentially offer safer and more effective alternatives to traditional pain medications. Additionally, further research is needed to fully understand the pharmacological properties of this compound 55940 and its potential therapeutic applications.
Scientific Research Applications
1-Chloro-4-(1-ethynylcyclopropyl)benzene 55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have strong analgesic effects in animal models of pain, and may also have anti-inflammatory properties. Additionally, this compound 55940 has been studied for its potential use in the treatment of neurological disorders such as multiple sclerosis and epilepsy.
properties
IUPAC Name |
1-chloro-4-(1-ethynylcyclopropyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl/c1-2-11(7-8-11)9-3-5-10(12)6-4-9/h1,3-6H,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLYZLFYCKQUBDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1(CC1)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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